2,4,6-triisopropyl-N-(2-methoxyethyl)benzenesulfonamide

• IUPAC Name: N-(2-methoxyethyl)-2,4,6-tri(propan-2-yl)benzenesulfonamide
• InChI: InChI=1S/C18H31NO3S/c1-12(2)15-10-16(13(3)4)18(17(11-15)14(5)6)23(20,21)19-8-9-22-7/h10-14,19H,8-9H2,1-7H3
• InChI Key: UZMWWNHXXVKSQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C(=C1)C(C)C)S(=O)(=O)NCCOC)C(C)C
• Molecular Formula: C18H31NO3S
• Molecular Weight: 341.5 g/mol

Description

2,4,6-triisopropyl-N-(2-methoxyethyl)benzenesulfonamide, also known as TIBS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TIBS is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been investigated in various studies.

Mechanism Of Action

2,4,6-triisopropyl-N-(2-methoxyethyl)benzenesulfonamide is known to bind to proteins, including carbonic anhydrase, through its sulfonamide group. This binding can lead to the inhibition of protein function, which may have therapeutic implications. 2,4,6-triisopropyl-N-(2-methoxyethyl)benzenesulfonamide has also been shown to bind to metal ions, such as copper and zinc, through its benzene ring, which can be used for metal ion extraction.
Biochemical and Physiological Effects:
2,4,6-triisopropyl-N-(2-methoxyethyl)benzenesulfonamide has been shown to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase activity and the modulation of protein-ligand binding. 2,4,6-triisopropyl-N-(2-methoxyethyl)benzenesulfonamide has also been shown to have antioxidant properties, which may be beneficial in the treatment of diseases associated with oxidative stress.

Advantages And Limitations For Lab Experiments

2,4,6-triisopropyl-N-(2-methoxyethyl)benzenesulfonamide has several advantages for lab experiments, including its high purity and stability. However, its relatively high cost and limited availability may be a limitation for some research groups.

Future Directions

For 2,4,6-triisopropyl-N-(2-methoxyethyl)benzenesulfonamide research include investigating its potential as a drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. 2,4,6-triisopropyl-N-(2-methoxyethyl)benzenesulfonamide may also be useful as a fluorescent probe for protein-ligand binding studies and as a ligand for metal ion extraction. Additionally, the synthesis of 2,4,6-triisopropyl-N-(2-methoxyethyl)benzenesulfonamide analogs may lead to the development of new compounds with improved properties for various applications.

Synthesis Methods

2,4,6-triisopropyl-N-(2-methoxyethyl)benzenesulfonamide can be synthesized using various methods, including the reaction of 2,4,6-triisopropylbenzenesulfonyl chloride with 2-methoxyethylamine. The reaction is typically carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is purified using column chromatography, yielding 2,4,6-triisopropyl-N-(2-methoxyethyl)benzenesulfonamide in high purity.

Scientific Research Applications

2,4,6-triisopropyl-N-(2-methoxyethyl)benzenesulfonamide has been used in various scientific research applications, including as a ligand for metal ion extraction, an inhibitor of carbonic anhydrase, and a fluorescent probe for protein-ligand binding studies. 2,4,6-triisopropyl-N-(2-methoxyethyl)benzenesulfonamide has also been investigated as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease.